N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-hydroxyethyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-(2-hydroxyethyl)oxamide
• InChI: InChI=1S/C20H26N4O4/c25-13-8-21-19(26)20(27)22-15-17(18-7-4-14-28-18)24-11-9-23(10-12-24)16-5-2-1-3-6-16/h1-7,14,17,25H,8-13,15H2,(H,21,26)(H,22,27)
• InChI Key: OXQOJCHGNMWCBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C(=O)NCCO)C3=CC=CO3
• Molecular Formula: C20H26N4O4
• Molecular Weight: 386.4 g/mol
• CAS No.: 877631-47-5

Description

N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(2-hydroxyethyl)oxalamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of oxalamides and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

PET Imaging of Microglia

One significant application of related compounds is in PET imaging for neuroinflammation, targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) on microglia, which is crucial for studying neurodegenerative diseases. A PET radiotracer, [11C]CPPC, demonstrates high specificity and uptake in models of neuroinflammation, Alzheimer’s disease, and demyelination, making it a valuable tool for noninvasive neuroinflammation imaging and drug development (Horti et al., 2019).

Antimicrobial and Antiurease Activities

Compounds with a structure incorporating furan-2-yl units have been synthesized and evaluated for their antimicrobial, antiurease, and antioxidant activities. Such studies are foundational for developing new therapeutic agents against various bacterial infections and oxidative stress-related conditions (Sokmen et al., 2014).

Catalytic Activity Enhancement

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) has been identified as an effective ligand for promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This research underscores the potential of such compounds in catalysis, particularly in coupling reactions that are pivotal in pharmaceutical manufacturing (Bhunia et al., 2017).

Neuropharmacological Applications

New derivatives, including those related to furan-2-yl structures, have been synthesized and evaluated for their antidepressant and anti-anxiety properties. These compounds exhibit significant activity, offering insights into the development of novel treatments for psychiatric disorders (Kumar et al., 2013).

Enzymatic Synthesis of Biobased Polyesters

2,5-Bis(hydroxymethyl)furan has been polymerized with various diacid ethyl esters using Candida antarctica Lipase B, yielding novel biobased furan polyesters. This application highlights the role of furan derivatives in producing environmentally friendly materials with potential uses in packaging, textiles, and biodegradable plastics (Jiang et al., 2014).